Cas no 2418730-97-7 (2-3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid)

• Product Name: 2-3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid
• CAS No: 2418730-97-7
• MF: C₁₅H₂₁IN₂O₂
• MW: 388.243916273117
• CID: 5679660
• PubChem ID: 165770226
• Update Time: 2025-07-20

2-3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid
• EN300-26631588
• 2418730-97-7
• 2-3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid

• Inchi： 1S/C15H21IN2O2/c1-9-12(8-13(19)20)10(2)15(11(3)14(9)16)18-6-4-17-5-7-18/h17H,4-8H2,1-3H3,(H,19,20)
• InChI Key： ADAHTSXCTBDAMZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CC(=O)O)C(C)=C(C=1C)N1CCNCC1

Computed Properties

• Exact Mass: 388.06478g/mol
• Monoisotopic Mass: 388.06478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-3-iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid

Professional Introduction to 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic Acid (CAS No. 2418730-97-7)

2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid (CAS No. 2418730-97-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, presents a promising candidate for various biochemical applications. The presence of an iodo substituent and a piperazine moiety in its molecular framework imparts distinct chemical properties that make it particularly interesting for medicinal chemistry investigations.

The molecular structure of 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid consists of a phenyl ring substituted with iodine at the 2 and 3 positions, methyl groups at the 2, 4, and 6 positions, and a piperazine group at the 5 position. This arrangement contributes to its reactivity and potential biological activity. The iodo substituent, in particular, is a key feature that facilitates various chemical transformations, making it valuable for synthesizing more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of bioactive molecules with multifunctional properties. The compound in question has been explored for its potential role in drug discovery due to its ability to interact with biological targets. Specifically, the piperazine ring is known for its capacity to modulate neurotransmitter systems, which has led to its incorporation in the development of central nervous system (CNS) drugs.

In the context of neuropharmacology, 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid has been investigated for its potential effects on serotonin and dopamine receptors. These interactions are crucial for developing treatments for conditions such as depression, anxiety, and Parkinson's disease. The iodo group enhances the compound's binding affinity to these receptors, making it a valuable scaffold for further derivatization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The iodination process is particularly critical, as it determines the placement and stability of the iodo substituent on the phenyl ring. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid is its versatility in drug design. Researchers have utilized this compound as a building block to create novel derivatives with enhanced pharmacological properties. For instance, modifications at the methyl-substituted positions have been explored to improve solubility and metabolic stability.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that derivatives of this molecule exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes it an attractive candidate for further development into therapeutic agents that can be administered orally or through other non-invasive routes.

Furthermore, the computational modeling of 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid has provided insights into its interactions with biological targets at the molecular level. These simulations have helped researchers predict potential side effects and optimize drug design strategies. The integration of computational chemistry with experimental approaches has accelerated the discovery process in pharmaceutical research.

The clinical relevance of this compound cannot be overstated. While it is still primarily in the preclinical stage of development, preliminary studies suggest that it may have therapeutic potential in several disease areas. The ability to modulate neurotransmitter systems makes it a promising candidate for treating neurological disorders and psychiatric conditions.

In conclusion, 2-3-Iodo-2,4,6-trimethyl-5-(piperazin-1-yl)phenylacetic acid (CAS No. 2418730-97-7) is a versatile and innovative compound with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, its role in developing next-generation therapeutics is likely to expand further.